Cas no 851783-11-4 (N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851783-11-4
• MF: C₂₀H₂₅N₃O₄S₂
• MW: 435.560202360153
• CID: 6222337
• PubChem ID: 4463543
• Update Time: 2025-07-15

N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• N-{3-[1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• N-[3-[2-ethylsulfonyl-3-(2-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• Z426369496
• F0622-0298
• AKOS008130555
• 851783-11-4
• EU-0092711
• N-(3-(1-(ethylsulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• Inchi： 1S/C20H25N3O4S2/c1-4-28(24,25)22-17-11-8-10-16(13-17)19-14-20(18-12-7-6-9-15(18)3)23(21-19)29(26,27)5-2/h6-13,20,22H,4-5,14H2,1-3H3
• InChI Key： BIWLOPGPMXSNCE-UHFFFAOYSA-N
• SMILES： S(CC)(N1C(C2C=CC=CC=2C)CC(C2C=CC=C(C=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 435.12864863g/mol
• Monoisotopic Mass: 435.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Introduction to N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851783-11-4)

N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 851783-11-4, represents a novel molecular entity with potential therapeutic applications. The intricate structure of this molecule, characterized by its sulfonamide and pyrazole moieties, positions it as a promising candidate for further exploration in drug discovery.

The molecular framework of N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide encompasses several key functional groups that contribute to its unique chemical properties. The presence of a sulfonamide group (-SO₂NH₂) enhances its solubility in polar solvents and facilitates interactions with biological targets. Additionally, the pyrazole ring, a heterocyclic structure, introduces rigidity and specific binding capabilities, making it an attractive scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic profiles of this compound with remarkable accuracy. These computational studies suggest that N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide exhibits potential as an inhibitor of various enzymes and receptors involved in inflammatory and metabolic pathways. This has spurred interest in its development as a therapeutic agent for conditions such as diabetes, cardiovascular diseases, and autoimmune disorders.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial experiments indicate that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound may help mitigate inflammation and related pathological processes. Furthermore, its ability to interact with receptors like peroxisome proliferator-activated receptor gamma (PPARγ) suggests potential benefits in managing metabolic syndromes.

The synthesis of N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide presents a challenge due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity, paving the way for further preclinical investigations.

Preclinical trials are currently underway to evaluate the safety and efficacy of this compound in animal models. Early results are promising, demonstrating reduced inflammation and improved metabolic parameters in rodents treated with N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide. These findings provide a strong foundation for translating these findings into human clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide. By leveraging large datasets and advanced algorithms, researchers can predict the structural features that enhance binding affinity and minimize side effects. This high-throughput screening approach has been instrumental in optimizing lead compounds for therapeutic development.

The future prospects of N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide are vast. Ongoing research aims to refine its chemical structure to improve pharmacological properties such as bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative formulations that enhance its therapeutic potential.

In conclusion, N-{3-1-(ethanesulfonyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylylphenyl}ethane-1-sulfonamide (CAS No.851783-11-4) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical applications. Its unique molecular features position it as a valuable tool for further research in drug discovery and development.